![molecular formula C5H10Br2 B3035013 1-Bromo-2-(bromomethyl)butane CAS No. 28148-05-2](/img/structure/B3035013.png)
1-Bromo-2-(bromomethyl)butane
Overview
Description
Scientific Research Applications
Cysteine-Modifying Reagent
In biochemistry, 1-bromo-2-methylbutane serves as a cysteine-modifying reagent. It selectively reacts with cysteine residues in proteins, allowing researchers to probe protein structure and function.
These applications highlight the diverse roles of 1-bromo-2-methylbutane in scientific research. Whether in organic synthesis, enzymology, or radical chemistry, this compound continues to contribute to our understanding of chemical processes and the development of novel molecules. If you need further details or additional applications, feel free to ask! 🌟
Safety and Hazards
The safety data sheet for a similar compound, “1-Bromobutane”, indicates that it is a highly flammable liquid and vapor. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is suspected of causing cancer and may damage fertility or the unborn child . It’s important to handle it with suitable protective clothing and avoid contact with skin and eyes .
Mechanism of Action
Target of Action
The primary target of 1-Bromo-2-(bromomethyl)butane is the benzylic position of organic compounds . The benzylic position refers to the carbon atom next to the carbon directly bonded to an aromatic ring. This position is particularly reactive due to the ability of the aromatic ring to stabilize the intermediate formed during the reaction .
Mode of Action
1-Bromo-2-(bromomethyl)butane can undergo nucleophilic substitution and free radical reactions at the benzylic position . In a free radical reaction, a bromine atom is substituted at the benzylic position. This reaction is initiated by the loss of a bromine atom from N-bromosuccinimide (NBS), forming a succinimidyl radical. This radical then abstracts a hydrogen atom from the benzylic position, forming succinimide and a benzylic radical. The benzylic radical can then react with NBS to form the brominated product .
Biochemical Pathways
The reaction of 1-Bromo-2-(bromomethyl)butane primarily involves the E2 elimination mechanism . In this mechanism, a base attacks a β-hydrogen on the β-carbon, forming a bond. Simultaneously, the β C-H sigma bond begins to form a π bond, and the bromine atom departs, taking the bonding electrons with it . This reaction can lead to the formation of alkenes .
Result of Action
The primary result of the action of 1-Bromo-2-(bromomethyl)butane is the substitution of a hydrogen atom at the benzylic position with a bromine atom . This can lead to the formation of various organic compounds, depending on the specific conditions and reactants present .
Action Environment
The action of 1-Bromo-2-(bromomethyl)butane can be influenced by various environmental factors. For instance, the presence of a base is necessary for the E2 elimination mechanism . Additionally, the reaction rate can be affected by the temperature and the concentration of the reactants .
properties
IUPAC Name |
1-bromo-2-(bromomethyl)butane | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10Br2/c1-2-5(3-6)4-7/h5H,2-4H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFGAIQYQWGRYSL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CBr)CBr | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10Br2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901307402 | |
Record name | 1-Bromo-2-(bromomethyl)butane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901307402 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.94 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
28148-05-2 | |
Record name | 1-Bromo-2-(bromomethyl)butane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=28148-05-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Bromo-2-(bromomethyl)butane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901307402 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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